2-(3-Hydroxypiperidin-1-yl)propanoicacid,trifluoroaceticacid

• Molecular Formula: C10H16F3NO5
• Molecular Weight: 287.23 g/mol
• SMILES: CC(C(=O)O)N1CCCC(C1)O.C(=O)(C(F)(F)F)O
• InChI: InChI=1S/C8H15NO3.C2HF3O2/c1-6(8(11)12)9-4-2-3-7(10)5-9;3-2(4,5)1(6)7/h6-7,10H,2-5H2,1H3,(H,11,12);(H,6,7)
• InChIKey: PBAVQOREEUZQLW-UHFFFAOYSA-N

2-(3-Hydroxypiperidin-1-yl)propanoic Acid TFA Salt Procurement Specifications

2-(3-Hydroxypiperidin-1-yl)propanoic acid, trifluoroacetic acid (CAS 2059927-82-9) is a pre-formed salt of a chiral N-alkylated 3-hydroxypiperidine scaffold bearing a propanoic acid side chain. The compound exists as a well-characterized heterocyclic building block with the molecular formula C₁₀H₁₆F₃NO₅ and a molecular weight of 287.23 g/mol . It is supplied as a crystalline solid with a minimum purity specification of 95 % and is recommended for storage in a cool, dry environment under long-term conditions . The TFA counterion is an integral design element that modulates solubility and handling behavior relative to the corresponding free base, making the salt form a distinct procurement entity rather than a interchangeable commodity.

Pre-formed TFA salt with solubility and handling distinct from free base or HCl salt

Chiral 3-hydroxypiperidine scaffold; defined 3-OH regioisomer geometry

Crystalline solid meeting specification-grade purity for synthetic chemistry workflows

• [1] PubChem Compound Summary for CID 137704280, 2-(3-Hydroxypiperidin-1-yl)propanoic acid; trifluoroacetic acid. National Center for Biotechnology Information (2026). View Source

Why 2-(3-Hydroxypiperidin-1-yl)propanoic Acid TFA Salt Is Irreplaceable

Scientific users who treat this compound as a generic “3-hydroxypiperidine derivative” risk introducing uncontrolled variables into their synthetic or screening workflows. The TFA salt, the hydrochloride analog, and the free base differ fundamentally in counterion identity, crystalline form, hygroscopicity, and dissolution behavior—parameters that directly affect weighing accuracy, reaction stoichiometry, and assay reproducibility. Furthermore, substituting the 3-hydroxy positional isomer with the 4-hydroxy equivalent changes the spatial orientation of the hydrogen-bond donor, which can alter molecular recognition in biological targets or crystal packing in solid-phase applications. These differences are not cosmetic; they are quantifiable in molecular weight, hydrogen-bond donor/acceptor counts, topological polar surface area, and predicted pKₐ values. The evidence items below demonstrate precisely where the TFA salt of this specific 3-hydroxy-piperidin-1-yl-propanoic acid scaffold provides measurable differentiation that justifies a deliberate procurement decision over its closest in-class alternatives.

Counterion mismatch: TFA salt, free base, and HCl salt differ in molecular weight, solubility, and ionization, directly altering stoichiometry and assay conditions.

Regioisomer mismatch: 3-Hydroxy versus 4-hydroxy substitution changes hydrogen-bond geometry and pharmacophoric spatial fit; not spatially interchangeable.

Linker-length mismatch: Propanoic acid (two-atom linker) versus acetic acid homolog (one-atom) alters conformational flexibility and carboxylate reach.

Differentiation Evidence for 2-(3-Hydroxypiperidin-1-yl)propanoic Acid TFA Salt

Molecular Weight and Salt Stoichiometry Differentiation

The TFA salt (C₁₀H₁₆F₃NO₅) carries a molecular weight of 287.23 g/mol, which is 114.02 g/mol higher than the free base (C₈H₁₅NO₃, 173.21 g/mol) . The HCl salt of the 4-hydroxy regioisomer has a molecular weight of 209.67 g/mol . This 65% increase in formula weight relative to the free base is not trivial: it directly impacts the mass of compound required to achieve a given molar concentration in solution. For a 10 mM stock solution in 1 mL, the TFA salt requires 2.87 mg, whereas the free base requires only 1.73 mg. Failure to account for the counterion mass leads to a systematic 40% under-dosing error if the free-base molecular weight is erroneously used for the TFA salt.

Salt stoichiometry

Head-to-head

MW 287.23 g/mol (TFA) vs 173.21 g/mol (free base); 2.87 mg vs 1.73 mg for 10 mM, 1 mL

Identical molar concentration requires 1.66× more mass for TFA salt; confusing with free base leads to ~40% under-dosing.

Calculated from molecular formulas; free base CAS 1250725-86-0.

Evidence Dimension	Molecular Weight (g/mol) and Mass Required for 10 mM, 1 mL Solution
Target Compound Data	287.23 g/mol; 2.87 mg
Comparator Or Baseline	Free base (CAS 1250725-86-0): 173.21 g/mol; 1.73 mg; 4-Hydroxy regioisomer HCl salt (CAS 2137462-82-7): 209.67 g/mol
Quantified Difference	114.02 g/mol increase vs free base; 77.56 g/mol increase vs 4-OH HCl regioisomer salt
Conditions	Calculated from molecular formulas; free base formula C₈H₁₅NO₃; TFA salt formula C₁₀H₁₆F₃NO₅

Why This Matters

Procurement and inventory management must distinguish the TFA salt from the free base by CAS number to prevent stoichiometric errors in downstream synthetic or assay workflows.

• [1] PubChem Compound Summary for CID 137704280, 2-(3-Hydroxypiperidin-1-yl)propanoic acid; trifluoroacetic acid. National Center for Biotechnology Information (2026). View Source
• [2] American Elements, 2-(4-Hydroxypiperidin-1-yl)propanoic acid hydrochloride, CAS 2137462-82-7, Product Information (2022). View Source

Hydrogen-Bond Donor/Acceptor and Polar Surface Area

The TFA salt contributes three hydrogen-bond donors and nine hydrogen-bond acceptors, compared with two donors and four acceptors for the free base . The topological polar surface area (TPSA) of the TFA salt is 98.1 Ų, whereas the free base counterpart is expected to have a lower TPSA due to the absence of the trifluoroacetate moiety . These differences are consequential for chromatographic retention, membrane permeability predictions, and solubility in polar media. In medicinal chemistry triage, compounds with TPSA > 90 Ų are typically flagged for reduced passive membrane permeability; the TFA salt’s TPSA places it above this threshold, whereas the free base likely falls below it. This makes the salt form more suitable for aqueous-phase reactions and less suitable for permeability assays without prior free-basing.

Polarity descriptors

Head-to-head

HBD 3 vs 2, HBA 9 vs 4, TPSA 98.1 vs <98.1 Ų (free base)

Higher polarity and hydrogen-bond capacity directly influence solubility, chromatographic retention, and permeability predictions.

Computed from PubChem (Cactvs 3.4.6.11).

Evidence Dimension	Hydrogen-bond donor/acceptor count and topological polar surface area (TPSA)
Target Compound Data	HBD = 3, HBA = 9, TPSA = 98.1 Ų
Comparator Or Baseline	Free base: HBD = 2, HBA = 4, TPSA < 98.1 Ų (estimated from substructure); 3-Hydroxypiperidine parent: HBD = 1, HBA = 2, TPSA = 32.3 Ų
Quantified Difference	+1 HBD, +5 HBA, TPSA at least 65.8 Ų higher than 3-hydroxypiperidine parent
Conditions	Computed properties from PubChem (Cactvs 3.4.6.11, PubChem release 2019.06.18)

Why This Matters

The TFA salt is quantitatively more polar and more capable of engaging in hydrogen-bond networks than the free base, which directly influences solubility, formulation strategy, and assay compatibility.

• [1] PubChem Compound Summary for CID 137704280, 2-(3-Hydroxypiperidin-1-yl)propanoic acid; trifluoroacetic acid. National Center for Biotechnology Information (2026). View Source

3-Hydroxy vs. 4-Hydroxy Hydrogen-Bond Geometry

The hydroxyl group at the 3-position of the piperidine ring occupies a different spatial position relative to the propanoic acid side chain compared with the 4-hydroxy regioisomer . In the 3-hydroxy isomer, the OH group is adjacent to the N-alkylation site, enabling intramolecular hydrogen bonding or bidentate interactions with target proteins. The 4-hydroxy isomer (CAS 1036436-31-3, MW 173.21) positions the hydroxyl group further from the nitrogen, altering the spatial vector of hydrogen-bond donation and the conformational preferences of the piperidine ring . While direct biological activity data for these simple building blocks are not publicly available, the structural difference is quantifiable: the 3-OH substitution places the hydroxyl oxygen approximately 2.5–3.0 Å from the piperidine nitrogen in the chair conformation, whereas the 4-OH substitution places it approximately 3.8–4.2 Å away, creating a fundamentally different pharmacophoric geometry.

Regioisomer geometry

Context-dependent

O–N distance ~2.5–3.0 Å (3-OH) vs ~3.8–4.2 Å (4-OH isomer)

Spatial hydrogen-bond donor positioning differs; 3-OH placement cannot be recapitulated by 4-OH regioisomer in pharmacophore models.

Estimated from chair geometry; no experimental X-ray data available.

Evidence Dimension	Spatial distance between hydroxyl oxygen and piperidine nitrogen (chair conformation, estimated)
Target Compound Data	3-OH isomer: hydroxyl O to piperidine N distance ~2.5–3.0 Å
Comparator Or Baseline	4-OH isomer (CAS 1036436-31-3): hydroxyl O to piperidine N distance ~3.8–4.2 Å
Quantified Difference	Approximately 1.0–1.7 Å increase in O–N distance for the 4-OH isomer
Conditions	Estimated from standard piperidine chair geometry; no experimental X-ray data available

Why This Matters

In fragment-based drug discovery or scaffold-oriented synthesis, the 3-hydroxy regioisomer offers a spatially distinct hydrogen-bond donor that cannot be recapitulated by the 4-hydroxy analog, potentially leading to different hit profiles in screening campaigns.

• [1] A. B. Smith et al., 'Concise, stereodivergent and highly stereoselective synthesis of cis- and trans-2-substituted 3-hydroxypiperidines,' PMC3943667 (2014). View Source

Side-Chain Length: Propanoic vs. Acetic Acid Linker

The propanoic acid side chain (─CH(CH₃)COOH) introduces a methyl-substituted two-carbon linker between the piperidine nitrogen and the carboxylate, compared with the single-carbon linker (─CH₂COOH) in the acetic acid homolog 2-(3-hydroxypiperidin-1-yl)acetic acid (CAS 1217862-95-7, MW 159.18) . The target compound contains one additional sp³ carbon (the α-methyl group), which introduces a chiral center at the α-position of the carboxylic acid and increases the rotatable bond count from 2 (for the acetic acid homolog) to 2 for the target TFA salt, though the free base of the propanoic acid analog has 3 rotatable bonds . The α-methyl substitution also alters the pKₐ of the carboxylic acid through inductive effects: predicted pKₐ of the carboxylic acid in the propanoic acid derivative is approximately 4.0–4.5, compared with approximately 3.5–4.0 for the acetic acid homolog, a difference of roughly 0.5 pKₐ units that affects ionization state at physiological pH.

Linker extension

Context-dependent

+1 linker atom, +1 rotatable bond, MW increase 14.03 g/mol vs acetic acid homolog

Extended linker alters conformational reach and carboxylate spatial orientation; may lead to divergent binding modes.

Predicted pKₐ shift ~0.5 units; rotatable bond count from PubChem.

Evidence Dimension	Side-chain length (number of atoms between piperidine N and carboxylate C), molecular weight, and rotatable bond count
Target Compound Data	Propanoic acid derivative: 2-atom linker (─CH(CH₃)─), MW (free base) 173.21, rotatable bonds (free base) = 3
Comparator Or Baseline	Acetic acid homolog (CAS 1217862-95-7): 1-atom linker (─CH₂─), MW 159.18, rotatable bonds = 2
Quantified Difference	+1 linker atom, +14.03 g/mol MW, +1 rotatable bond
Conditions	Molecular formulas: C₈H₁₅NO₃ (propanoic) vs C₇H₁₃NO₃ (acetic); rotatable bond count from PubChem computed properties

Why This Matters

The extended linker and α-methyl substitution in the propanoic acid derivative provide greater conformational flexibility and a different carboxylate spatial reach compared to the acetic acid homolog, which can translate into divergent binding modes in enzyme active sites or altered chelation geometry in metal coordination applications.

• [1] PubChem Compound Summary for CID 60702626, 2-(3-hydroxypiperidin-1-yl)propanoic acid (free base). National Center for Biotechnology Information (2026). View Source

TFA vs. HCl Counterion Solubility and Stability

Trifluoroacetic acid salts of amine-containing building blocks generally exhibit superior solubility in organic solvents such as DMSO, DMF, and methanol compared to their hydrochloride counterparts, while also showing reduced hygroscopicity. The 3-hydroxypiperidine hydrochloride salt (CAS 64051-79-2) is reported as soluble in methanol but with limited solubility in less polar organic solvents . The TFA salt of the target compound, by contrast, benefits from the trifluoroacetate counterion that is routinely employed in peptide synthesis and medicinal chemistry workflows precisely because it enhances organic-solvent solubility and facilitates chromatographic purification. The conjugate acid of TFA has a pKₐ of approximately 0.23 in water, meaning the trifluoroacetate counterion remains predominantly ionized across the full pH range relevant to biological assays, providing a consistent salt stoichiometry compared with the HCl salt, whose protonation state can be influenced by buffer conditions above pH 5.

Counterion solubility

Class-level

TFA salt: broader organic-solvent solubility, TFA conjugate acid pKₐ ≈ 0.23; HCl salt pKₐ ≈ −6.3

TFA counterion may support more consistent dissolution in DMSO stocks for automated liquid handling; ionization remains stable across pH 5–8.

Class-level inference; no compound-specific experimental solubility data available.

Evidence Dimension	Organic-solvent solubility and counterion acid strength (pKₐ of conjugate acid)
Target Compound Data	TFA salt: TFA conjugate acid pKₐ ≈ 0.23; soluble in DMSO and polar organic solvents
Comparator Or Baseline	HCl salt (3-hydroxypiperidine HCl, CAS 64051-79-2): HCl conjugate acid pKₐ ≈ −6.3; soluble in methanol, limited in less polar solvents
Quantified Difference	pKₐ difference ≈ 6.5 units between TFA and HCl conjugate acids; broader organic-solvent compatibility for TFA salt
Conditions	Class-level inference based on known properties of TFA vs HCl salts of aliphatic amines; experimental solubility data for this specific compound are not available in public databases

Why This Matters

For laboratories conducting parallel synthesis, high-throughput screening, or automated compound management, the TFA salt form offers practical advantages in dissolution, transfer, and consistent ionization state that can reduce workflow failures and data variability compared to the HCl salt or free base.

Applications of 2-(3-Hydroxypiperidin-1-yl)propanoic Acid TFA Salt

Fragment-Based Drug Discovery: 3-Hydroxypiperidine Scaffolds

The quantifiable spatial difference between the 3-hydroxy and 4-hydroxy regioisomers (O–N distance ~2.5–3.0 Å vs ~3.8–4.2 Å) makes this compound the appropriate procurement choice when the target pharmacophore model specifies a hydrogen-bond donor positioned adjacent to a basic nitrogen. The TFA salt form further ensures consistent solubility in the DMSO stocks typically used for fragment library plating.

Propanoic Acid Side Chains as Bioisostere Linkers

The two-atom propanoic acid linker with α-methyl substitution provides a defined spatial extension relative to the one-atom acetic acid homolog (+1 linker atom, +1 rotatable bond). This compound is suitable for structure-activity relationship studies where the distance and flexibility between the piperidine core and the carboxylate moiety must be systematically varied. The TFA salt’s molecular weight must be accounted for (287.23 vs 173.21 free base) when calculating dosing concentrations.

Automated Parallel Synthesis and Compound Management

The TFA salt’s class-level advantages in organic-solvent solubility and reduced hygroscopicity, combined with a well-defined purity specification of ≥95%, support its use in automated liquid-handling systems where consistent dissolution and transfer are critical. The salt stoichiometry provides predictable ionization behavior across pH ranges relevant to biochemical assay buffers (pH 5–8).

Application

Selection Property

Validation Focus

Fragment-based drug discovery with 3-hydroxypiperidine scaffolds

3-Hydroxy regioisomer geometry

Spatial fit of hydrogen-bond donor adjacent to basic nitrogen

Propanoic acid side-chain linker studies

Side-chain length and conformational flexibility

Linker reach and carboxylate positioning vs acetic acid homolog

Automated parallel synthesis and compound management

TFA salt solubility and handling behavior

Consistent dissolution and ionization in DMSO stocks across pH 5–8